Cas no 21803-49-6 ((1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol)
21803-49-6 structure
Product Name:(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
CAS No:21803-49-6
MF:C10H18O2
MW:170.248723506927
CID:2936857
PubChem ID:1268051
Update Time:2024-03-01
(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol Chemical and Physical Properties
Names and Identifiers
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- (1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
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- Inchi: 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8-,10-/m0/s1
- InChI Key: MOILFCKRQFQVFS-GHCJXIJMSA-N
- SMILES: O[C@]1(C)[C@H](C[C@@H]2C[C@H]1C2(C)C)O
Computed Properties
- Exact Mass: 170.130679813 g/mol
- Monoisotopic Mass: 170.130679813 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5
- Molecular Weight: 170.25
(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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